Cas no 2228900-50-1 (2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228900-50-1
• MF: C₁₁H₁₀F₂O₄
• MW: 244.191510677338
• CID: 6547620
• PubChem ID: 165975079
• Update Time: 2025-06-11

2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2228900-50-1
• EN300-1971183

• Inchi： 1S/C11H10F2O4/c1-17-6-2-3-8(14)7(4-6)10(9(15)16)5-11(10,12)13/h2-4,14H,5H2,1H3,(H,15,16)
• InChI Key： BXDKVQLEWLSLHF-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C=CC=1O)OC)F

Computed Properties

• Exact Mass: 244.05471512g/mol
• Monoisotopic Mass: 244.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228900-50-1)

2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228900-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine and hydroxymethoxyphenyl groups, which endows it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases.

The cyclopropane ring in this compound is a key structural motif known for its high reactivity and ability to interfere with enzymatic processes. The presence of two fluoro substituents at the 2-position of the cyclopropane ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug bioavailability. Additionally, the hydroxy group at the 1-position and the methoxy group at the 5-position of the phenyl ring contribute to the compound's solubility in both aqueous and organic solvents, facilitating its use in various pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies suggest that 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid may exhibit inhibitory activity against certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.

In vitro experiments have demonstrated that this compound demonstrates moderate affinity for COX-2, a key enzyme implicated in chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. The fluoro substituents are believed to enhance binding affinity by improving interactions with hydrophobic pockets within the enzyme's active site. Furthermore, the hydroxymethoxyphenyl moiety may engage in hydrogen bonding with polar residues in the enzyme, further stabilizing the complex.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid. Preliminary results indicate that the compound exhibits reasonable oral bioavailability and moderate plasma protein binding affinity. The presence of both polar (hydroxyl) and non-polar (fluoro) functional groups contributes to its ability to cross biological membranes efficiently. Additionally, metabolic studies suggest that the compound is metabolized primarily through cytochrome P450-mediated pathways, which is a common feature among many pharmacologically active molecules.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known anti-inflammatory agents, it may serve as a lead compound for developing novel therapeutics targeting inflammatory diseases. Moreover, its unique structural features make it an interesting candidate for exploring mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The cyclopropane ring has been reported to interact with amyloid-beta plaques, a hallmark protein aggregate in Alzheimer's disease pathogenesis.

Recent research has also highlighted the role of fluorinated compounds in enhancing drug efficacy by modulating pharmacokinetic properties. The fluoro substituents in 2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid are expected to contribute to increased metabolic stability and reduced susceptibility to enzymatic degradation. This property is particularly advantageous for drugs requiring prolonged half-lives or multiple daily dosing regimens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of a cyclopropanone precursor followed by nucleophilic substitution with an appropriately substituted phenol derivative. The introduction of fluorine atoms typically employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques under controlled conditions.

The analytical characterization of CAS No. 2228900-50-1 has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide definitive evidence of the molecular structure and purity of the compound. NMR spectroscopy reveals characteristic signals corresponding to aromatic protons, aliphatic protons bearing hydroxyl groups, and fluorine atoms resonating at higher fields compared to protiated nuclei.

The crystal structure determination provides insights into intermolecular interactions within the solid state, which can influence both physical properties (e.g., solubility) and biological activity. In particular, hydrogen bonding networks involving hydroxyl groups play a crucial role in stabilizing crystal packing arrangements.

Future directions for research on this compound include exploring its potential as an intermediate for more complex drug candidates or investigating its interactions with other biological targets beyond COX enzymes. Additionally, computational studies could be expanded to include dynamic simulations that account for conformational flexibility upon binding to macromolecular targets.

In conclusion,2,2-difluoro-1-(2-hydroxy-5-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228900-50-1) represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features and promising biological activities. Further investigation into its pharmacological effects will be essential for unlocking its therapeutic potential across multiple disease indications.